Cas no 185220-34-2 (2-Pyridinemethanol, a-methyl-4-(1-methylethenyl)-)

2-Pyridinemethanol, a-methyl-4-(1-methylethenyl)- Properties

Names and Identifiers

• 2-Pyridinemethanol, a-methyl-4-(1-methylethenyl)-
• 2-Pyridinemethanol, alpha-methyl-4-(1-methylethenyl)- (9CI)
• 2-Pyridinemethanol,alpha-methyl-4-(1-methylethenyl)-(9ci)
• SCHEMBL6637072
• 185220-34-2

• InChIKey： MXHFNJLDXMYSAO-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13NO/c1-7(2)9-4-5-11-10(6-9)8(3)12/h4-6,8,12H,1H2,2-3H3
• SMILES： CC(C1C=CN=C(C(O)C)C=1)=C

Computed Properties

• Exact Mass: 163.09979
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 163.1
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1A^2

Experimental Properties

• PSA: 33.12